Ethyl 4-chloro-8-methoxy-3-methylquinoline-2-carboxylate

• IUPAC Name: ethyl 4-chloro-8-methoxy-3-methylquinoline-2-carboxylate
• InChI: InChI=1S/C14H14ClNO3/c1-4-19-14(17)12-8(2)11(15)9-6-5-7-10(18-3)13(9)16-12/h5-7H,4H2,1-3H3
• InChI Key: LTZOKPZKUFXXIF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=C(C=CC=C2OC)C(=C1C)Cl
• Molecular Formula: C14H14ClNO3
• Molecular Weight: 279.72 g/mol

Description

“Ethyl 4-chloro-8-methoxy-3-methylquinoline-2-carboxylate” is a chemical compound with the CAS Number: 1803592-06-4. It has a molecular weight of 279.72. The compound is typically stored at 4 degrees Celsius and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H14ClNO3/c1-4-19-14(17)12-8(2)11(15)9-6-5-7-10(18-3)13(9)16-12/h5-7H,4H2,1-3H3. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

The compound is a powder and is stored at 4 degrees Celsius. Its molecular weight is 279.72. The InChI code provides additional information about its molecular structure.

Scientific Research Applications

Synthesis and Chemical Properties

A pivotal aspect of the research on Ethyl 4-chloro-8-methoxy-3-methylquinoline-2-carboxylate relates to its synthesis and the exploration of its chemical properties. The compound's synthesis often involves complex reactions, such as cyclization, Cope rearrangement, and esterification, to construct its quinoline skeleton. For example, Bradbury, Gilchrist, and Rees (1982) detailed the synthesis of ethyl 4-methoxy-4a-methyl-4aH-benzocycloheptene-5-carboxylate, a compound with a closely related structure, through a series of intricate steps including Cope rearrangement and O-methylation, demonstrating the compound's capacity for unimolecular skeletal rearrangement at elevated temperatures Bradbury, Gilchrist, & Rees, 1982.

Reactivity and Applications

Further studies delve into the reactivity of Ethyl 4-chloro-8-methoxy-3-methylquinoline-2-carboxylate and related compounds, exploring their potential applications in the synthesis of various pharmaceuticals and organic molecules. Ukrainets et al. (2009) investigated the reaction of ethyl 1-alkyl-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylates with phosphorus oxychloride, highlighting the formation of 4-chloro derivatives and demonstrating the compound's utility in generating structurally diverse quinolines Ukrainets, Bereznyakova, Davidenko, & Slobodzian, 2009.

Antibacterial and Bioactive Potential

The exploration of bioactive compounds derived from or related to Ethyl 4-chloro-8-methoxy-3-methylquinoline-2-carboxylate also forms a significant part of the research landscape. For instance, compounds exhibiting antibacterial activity have been synthesized from related quinoline derivatives, indicating the potential of these molecules in developing new antibacterial agents Balaji, Rajesh, Kouser Ali, & Vijayakumar, 2013.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards. The hazard statements associated with it are H302, H315, H319, and H335. These codes indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.